Cas no 1028223-88-2 (N-(pyridin-3-yl)pyrazin-2-amine)

• Product Name: N-(pyridin-3-yl)pyrazin-2-amine
• CAS No: 1028223-88-2
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 5086746
• PubChem ID: 101467352
• Update Time: 2026-03-02

N-(pyridin-3-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-yl)pyrazin-2-amine
• N-(3-Pyridyl)pyrazine-2-amine
• N-pyridin-3-ylpyrazin-2-amine
• F76946
• BS-48756
• 1028223-88-2
• CS-0169851
• AKOS040707280
• F6616-6432
• SCHEMBL18725641

• Inchi： 1S/C9H8N4/c1-2-8(6-10-3-1)13-9-7-11-4-5-12-9/h1-7H,(H,12,13)
• InChI Key： LTMAYHWGGMYNMW-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CN=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 172.074896272g/mol
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on N-(pyridin-3-yl)pyrazin-2-amine

Recent Advances in the Study of N-(pyridin-3-yl)pyrazin-2-amine (CAS: 1028223-88-2) in Chemical Biology and Pharmaceutical Research

N-(pyridin-3-yl)pyrazin-2-amine (CAS: 1028223-88-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyridine and pyrazine moieties, exhibits unique physicochemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a kinase inhibitor, its interactions with biological targets, and its potential in treating various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving N-(pyridin-3-yl)pyrazin-2-amine is its application in kinase inhibition. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic processes. Structural-activity relationship (SAR) studies have further elucidated the importance of the pyridine and pyrazine rings in binding to the ATP pocket of these kinases, providing insights for the design of more selective and efficacious inhibitors.

In addition to its kinase inhibitory properties, N-(pyridin-3-yl)pyrazin-2-amine has been investigated for its potential in modulating immune responses. Preclinical studies have shown that this compound can interfere with cytokine signaling pathways, particularly those involving interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its utility in developing treatments for autoimmune diseases and chronic inflammatory conditions. Mechanistic studies have revealed that the compound's ability to disrupt protein-protein interactions in these pathways contributes to its anti-inflammatory effects.

The synthesis and optimization of N-(pyridin-3-yl)pyrazin-2-amine derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient production of diverse analogs with improved pharmacokinetic properties. For instance, modifications to the pyridine ring have been shown to enhance metabolic stability and oral bioavailability, addressing some of the challenges associated with early-stage drug candidates. These developments highlight the compound's versatility as a starting point for medicinal chemistry campaigns.

Despite these promising findings, challenges remain in the clinical translation of N-(pyridin-3-yl)pyrazin-2-amine-based therapeutics. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed through rigorous preclinical and clinical testing. Recent efforts have focused on utilizing computational modeling and high-throughput screening to identify optimal derivatives with balanced efficacy and safety. Collaborative research initiatives between academia and industry are also playing a pivotal role in accelerating the development of these compounds.

In conclusion, N-(pyridin-3-yl)pyrazin-2-amine (CAS: 1028223-88-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual role as a kinase inhibitor and immune modulator, coupled with advances in synthetic chemistry, positions it as a valuable scaffold for drug discovery. Future studies will likely focus on expanding its therapeutic applications and overcoming translational hurdles, paving the way for its potential use in clinical settings.